Cas no 1909327-31-6 (sodium 2-amino-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoate)

• Product Name: sodium 2-amino-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoate
• CAS No: 1909327-31-6
• MF: C₇H₈F₃N₂NaO₂
• MW: 232.13560295105
• MDL: MFCD29047341
• CID: 4629233
• Update Time: 2025-06-15

sodium 2-amino-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• sodium 2-amino-3,3,3-trifluoro-2-(1h-pyrrol-2-yl)propanoate
• sodium 2-amino-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoate

• MDL： MFCD29047341
• Inchi： 1S/C7H7F3N2O2.Na.H/c8-7(9,10)6(11,5(13)14)4-2-1-3-12-4;;/h1-3,12H,11H2,(H,13,14);;
• InChI Key： SWOMMCFFIKPPOM-UHFFFAOYSA-N
• SMILES： C(C1NC=CC=1)(N)(C(=O)O)C(F)(F)F.[NaH]

Additional information on sodium 2-amino-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoate

Introduction to Sodium 2-amino-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoate (CAS No. 1909327-31-6)

Sodium 2-amino-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoate is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1909327-31-6, represents a unique molecular structure that combines fluorine substitution with an amino acid-like moiety, making it a promising candidate for various applications in drug development and biochemical studies.

The molecular framework of Sodium 2-amino-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoate features a trifluoromethyl group attached to a propanoate backbone, which is further functionalized with a pyrrole ring. This specific arrangement of atoms imparts distinct chemical properties that make the compound particularly interesting for researchers exploring novel therapeutic agents. The presence of fluorine atoms, known for their ability to modulate metabolic pathways and enhance binding affinity, suggests potential applications in the design of more effective and selective drugs.

In recent years, there has been growing interest in the development of fluorinated compounds for medicinal chemistry due to their enhanced bioavailability and stability. The compound Sodium 2-amino-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoate exemplifies this trend, as it integrates fluorine into a structure that mimics natural amino acids. This approach has been successfully employed in the synthesis of various bioactive molecules, including protease inhibitors and anti-inflammatory agents.

The pyrrole ring in the molecular structure of Sodium 2-amino-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoate adds another layer of complexity and functionality. Pyrroles are well-known heterocyclic compounds that play a crucial role in many biological processes and have been widely used in the development of pharmaceuticals. The combination of a pyrrole ring with a trifluoromethyl-substituted propanoate moiety creates a scaffold that can be further modified to target specific biological pathways.

Recent studies have highlighted the potential of fluorinated pyrroles in the treatment of neurological disorders. The compound Sodium 2-amino-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoate has been investigated for its potential role in modulating neurotransmitter activity and has shown promise in preclinical models. Researchers are particularly interested in how the trifluoromethyl group influences the compound's interaction with biological targets, which could lead to the development of novel therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Sodium 2-amino-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's structural complexity but also demonstrate the advancements in synthetic organic chemistry that enable the production of such specialized molecules.

The pharmacological properties of Sodium 2-amino-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoate are being thoroughly explored through both computational modeling and experimental studies. Computational methods have been particularly valuable in predicting how the compound interacts with biological targets at the molecular level. These predictions have guided experimental efforts to optimize the compound's efficacy and reduce potential side effects.

In conclusion, Sodium 2-amino-3,3,3-trifluoro-2-(1H-pyrrol-2-y l)propanoate (CAS No. 1909327-31-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique molecular structure combines fluorine substitution with an amino acid-like moiety and a pyrrole ring, making it an attractive candidate for developing novel therapeutic agents. The ongoing research into this compound underscores its importance as a building block for innovative drug discovery and highlights the growing role of fluorinated compounds in modern medicine.